Cas no 2549024-04-4 (7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine)

• Product Name: 7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine
• CAS No: 2549024-04-4
• MF: C₁₅H₁₅F₃N₈
• MW: 364.328411340714
• CID: 5312196
• PubChem ID: 154853593
• Update Time: 2025-10-28

7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine
• 2549024-04-4
• F6792-2054
• AKOS040731088
• 7-Methyl-6-[4-[4-(trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl]-7H-purine

• Inchi： 1S/C15H15F3N8/c1-24-9-22-12-11(24)13(21-8-20-12)25-4-6-26(7-5-25)14-19-3-2-10(23-14)15(16,17)18/h2-3,8-9H,4-7H2,1H3
• InChI Key： SVZHJCAQZOMKDQ-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=NC=NC=2N2CCN(C3=NC=CC(C(F)(F)F)=N3)CC2)N=C1

Computed Properties

• Exact Mass: 364.13717700g/mol
• Monoisotopic Mass: 364.13717700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.1±60.0 °C(Predicted)
• pka: 6.79±0.30(Predicted)

Additional information on 7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine

7-Methyl-6-{4-[4-(Trifluoromethyl)Pyrimidin-2-Yl]Piperazin-1-Yl}-7H-Purine: A Comprehensive Overview

The compound with CAS No. 2549024-04-4, known as 7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are fundamental building blocks in various bioactive molecules, including nucleotides, antibiotics, and anticancer agents. The trifluoromethyl pyrimidine moiety and the piperazine ring within its structure contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the antitumor activity of this compound, particularly in targeting specific kinases involved in cancer cell proliferation and survival. The integration of the trifluoromethyl group into the pyrimidine ring enhances the molecule's stability and bioavailability, making it a promising candidate for drug development. Researchers have also explored its potential as an antiviral agent, particularly against RNA viruses, due to its ability to inhibit viral replication mechanisms.

The synthesis of 7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the purine core, followed by the introduction of the trifluoromethyl pyrimidine substituent and the piperazine ring. This compound's structure has been optimized through computational chemistry approaches, ensuring high efficiency in both synthesis and biological activity.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties, which are critical for its efficacy as a therapeutic agent. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in neurodegenerative diseases. Additionally, its low toxicity profile makes it a safer option compared to other purine-based drugs currently in use.

The incorporation of the trifluoromethyl pyrimidine group into this compound's structure has been shown to enhance its selectivity towards specific molecular targets, reducing off-target effects. This feature is particularly advantageous in cancer therapy, where minimizing adverse effects while maintaining therapeutic efficacy is paramount. Furthermore, the compound's ability to modulate cellular signaling pathways involved in inflammation has opened new avenues for its use in autoimmune diseases.

Recent advancements in medicinal chemistry have enabled researchers to explore novel analogs of this compound, further expanding its therapeutic potential. For instance, modifications to the piperazine ring have led to improved pharmacokinetic properties and enhanced bioactivity. These findings underscore the importance of structural optimization in drug discovery and development.

In conclusion, 7-methyl-6-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}-7H-purine represents a significant advancement in the field of purine-based drug design. Its unique chemical structure, combined with cutting-edge research findings, positions it as a versatile candidate for addressing a wide range of therapeutic challenges. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to make a substantial impact on modern medicine.